Cas no 1156804-84-0 (Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone)

• Product Name: Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone
• CAS No: 1156804-84-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5073488
• Update Time: 2025-05-21

Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone
• cyclopentyl-[3-(hydroxymethyl)piperidin-1-yl]methanone
• Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone

• Inchi： 1S/C12H21NO2/c14-9-10-4-3-7-13(8-10)12(15)11-5-1-2-6-11/h10-11,14H,1-9H2
• InChI Key： DHLZZUJQDZTQEY-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)N1CCCC(CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone

CAS No. 1156804-84-0: Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone

The compound with CAS No. 1156804-84-0, known as Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentyl group with a piperidine ring substituted at the 3-position with a hydroxymethyl group, all connected via a methanone moiety. The combination of these structural elements imparts distinctive chemical properties and potential applications.

Recent studies have highlighted the potential of Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone in various areas of research, particularly in drug discovery and development. The piperidine ring, a six-membered saturated heterocycle containing one nitrogen atom, is a common structural motif in many bioactive compounds. The substitution at the 3-position with a hydroxymethyl group introduces additional functional diversity, enabling interactions with biological targets such as enzymes or receptors. This makes the compound a promising candidate for exploring novel therapeutic agents.

The cyclopentyl group attached to the methanone moiety further enhances the molecule's versatility. Cyclopentane derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable building blocks in organic synthesis. The integration of this group into the overall structure of Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone suggests potential applications in the design of complex molecules with tailored pharmacokinetic properties.

From an analytical standpoint, Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone can be synthesized through a variety of methods, including but not limited to nucleophilic substitution, condensation reactions, or catalytic cross-coupling techniques. Researchers have explored these synthetic pathways to optimize the yield and purity of the compound, ensuring its suitability for downstream applications.

In terms of biological activity, preliminary assays have demonstrated that Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone exhibits interesting properties, particularly in modulating enzyme activity and influencing cellular signaling pathways. These findings underscore its potential as a lead compound for drug development programs targeting specific diseases or conditions.

Moreover, computational studies using molecular modeling and docking simulations have provided insights into the compound's interaction with target proteins. These studies have revealed key binding motifs and highlighted opportunities for further optimization to enhance affinity and selectivity.

In conclusion, Cyclopentyl(3-(hydroxymethyl)piperidin-1-yl)methanone (CAS No. 1156804-84-0) represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse functional attributes. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing scientific understanding and practical applications across multiple disciplines.